Cas no 2092564-88-8 (2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one
• CAS No: 2092564-88-8
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5723186
• PubChem ID: 121188290
• Update Time: 2025-11-06

2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026726067
• F6554-0674
• 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one
• 2092564-88-8
• 2-chloro-1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]ethanone
• Ethanone, 2-chloro-1-[3-(1-methyl-1H-pyrazol-3-yl)-1-piperidinyl]-

• Inchi： 1S/C11H16ClN3O/c1-14-6-4-10(13-14)9-3-2-5-15(8-9)11(16)7-12/h4,6,9H,2-3,5,7-8H2,1H3
• InChI Key： NGWZRWNPYMOHMA-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(C2C=CN(C)N=2)C1)=O

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 418.8±45.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Additional information on 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one

Exploring the Properties and Applications of 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one (CAS No. 2092564-88-8)

The compound 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one (CAS No. 2092564-88-8) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic molecule, characterized by its unique structural features, presents a promising scaffold for drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutic agents targeting various diseases.

From a chemical perspective, 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one combines several pharmacologically relevant moieties: a chloroacetyl group, a piperidine ring, and a methylpyrazole unit. This combination creates a versatile structure that can interact with multiple biological targets. The presence of the chloroacetyl group makes it particularly valuable for nucleophilic substitution reactions, enabling the creation of various derivatives with potential biological activities.

Recent studies have highlighted the importance of piperidine-pyrazole hybrids in drug design, especially in the development of central nervous system (CNS) therapeutics. The structural similarity of 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one to known bioactive compounds has sparked interest in its potential applications for neurological disorders. Researchers are investigating its role as a precursor for molecules that might modulate neurotransmitter systems or exhibit neuroprotective effects.

The synthetic versatility of CAS 2092564-88-8 makes it particularly valuable in combinatorial chemistry approaches. Pharmaceutical chemists frequently search for information about piperidine-pyrazole building blocks and chloroacetyl derivatives, as these fragments appear in numerous drug candidates. The compound's stability under various reaction conditions and its compatibility with multiple synthetic transformations contribute to its growing popularity in medicinal chemistry laboratories.

In the context of current pharmaceutical trends, 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one aligns with the industry's focus on fragment-based drug discovery. The molecule serves as an excellent starting point for the development of kinase inhibitors, GPCR modulators, and other target-specific therapeutics. Its structural features allow for efficient optimization of pharmacokinetic properties while maintaining target engagement.

The analytical characterization of 2092564-88-8 reveals interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. These characteristics make it suitable for various formulation approaches in drug development. Researchers often inquire about the spectral data of 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one, including its NMR and mass spectra, which are crucial for quality control and structural confirmation.

From a safety perspective, proper handling procedures should be followed when working with 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one, as with any chemical substance. While not classified as hazardous under standard conditions, standard laboratory precautions including proper ventilation and personal protective equipment are recommended. Material safety data sheets (MSDS) should always be consulted before handling this compound.

The commercial availability of CAS 2092564-88-8 has increased in recent years, reflecting growing demand from pharmaceutical and biotechnology companies. Suppliers typically offer this compound in various quantities, from milligram to kilogram scale, with different purity grades suitable for research or development purposes. The price point varies depending on quantity and purity specifications.

Looking toward future applications, researchers are exploring the potential of 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one in targeted drug delivery systems. The molecule's structural features allow for conjugation with various drug molecules or targeting moieties, making it a candidate for the development of prodrug systems or bioconjugates. This aligns with current trends in personalized medicine and precision therapeutics.

In conclusion, 2-chloro-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one (CAS No. 2092564-88-8) represents an important chemical entity in modern drug discovery. Its unique structural combination of chloroacetyl, piperidine, and pyrazole moieties offers numerous possibilities for medicinal chemistry applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will undoubtedly play a crucial role in the development of next-generation pharmaceuticals.